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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)cyclopentan-1-

amine

CAS No.: 75095-84-0

Cat. No.: B3282497

Get Quote

Executive Summary & Scaffold Identity
Compound Name: 1-(4-Chlorophenyl)cyclopentan-1-amine Common Aliases: 4-Cl-CPA, De-

piperidyl-4-Cl-PCP (analogue), 1-Amino-1-(4-chlorophenyl)cyclopentane. Chemical Class: 1-

Arylcycloalkylamine.

The 1-(4-Chlorophenyl)cyclopentan-1-amine scaffold represents a "privileged structure" in

neuropharmacology, occupying the chemical space between dissociative anesthetics

(arylcyclohexylamines like PCP) and anorectic/antidepressant monoamine transporter

inhibitors (like chlorphentermine).

Unlike its piperidine-containing parent (PCP), the primary amine functionality significantly alters

its binding kinetics, reducing steric bulk at the nitrogen terminus while maintaining the lipophilic

aryl-cycloalkyl core necessary for blood-brain barrier (BBB) penetration.
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Property Value Clinical Implication

Molecular Weight ~195.69 g/mol
High CNS permeability (Rule

of 5 compliant).

cLogP ~2.8 – 3.2
High lipophilicity; rapid onset of

action.

PSA 26.02 Å² Excellent oral bioavailability.

pKa ~10.5 (Amine)
Predominantly ionized at

physiological pH.

Pharmacological Mechanism of Action
The pharmacological interest in this scaffold stems from its "Hybrid Pharmacophore" status. It

bridges two distinct receptor systems, creating a profile often sought in the development of

rapid-acting antidepressants and novel analgesics.

A. NMDA Receptor Antagonism (The "Dissociative"
Component)
Like its homolog 1-phenylcyclohexylamine (PCA), this cyclopentyl analogue functions as an

uncompetitive antagonist at the N-methyl-D-aspartate (NMDA) receptor.

Binding Site: Intra-channel phencyclidine (PCP) site (GluN1/GluN2 subunits).

Mechanism: Open-channel block. The compound requires the channel to be open (agonist-

bound) to bind, leading to use-dependent inhibition.

SAR Insight: Primary amines in this class often exhibit higher affinity and faster dissociation

kinetics compared to their tertiary amine counterparts (e.g., Ketamine, PCP). This faster "off-

rate" is clinically desirable as it preserves physiological synaptic transmission while blocking

pathological excitotoxicity (similar to Memantine).

B. Monoamine Reuptake Inhibition (The
"Antidepressant" Component)
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The 4-chlorophenyl substitution is a classic medicinal chemistry modification used to enhance

affinity for the Serotonin Transporter (SERT).

SERT/DAT Modulation: The 4-Cl moiety increases lipophilic interaction with the transporter's

orthosteric site.

Comparison: Structurally analogous to Chlorphentermine (a DAT/SERT inhibitor), the

cyclopentane ring constrains the conformation, potentially reducing entropic penalty upon

binding.

C. Sigma Receptor Modulation
1-Arylcycloalkylamines are potent ligands for Sigma-1 (

) receptors. Agonism at

is associated with neuroprotection and modulation of calcium signaling, which may
counterbalance NMDA-mediated psychotomimetic side effects.

Visualization: Signaling & Interaction Map
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Click to download full resolution via product page

Caption: Multi-target pharmacological profile showing the convergence of NMDA antagonism

and monoamine modulation.

Chemical Synthesis Protocols
While Grignard addition to nitriles is a common route for similar compounds, the Curtius

Rearrangement offers a higher-fidelity pathway for generating primary amines on quaternary

carbons without the formation of secondary amine byproducts.

Protocol: Curtius Rearrangement Route
Objective: Synthesis of 1-(4-chlorophenyl)cyclopentan-1-amine from commercially available

precursors.

Step 1: Precursor Synthesis (1-(4-
chlorophenyl)cyclopentanecarboxylic acid)

Reagents: 4-Chlorophenylacetonitrile, 1,4-dibromobutane, NaH (60% in oil), DMSO/THF.

Mechanism: Double alkylation of the benzylic carbon followed by nitrile hydrolysis.

Note: This carboxylic acid is often commercially available (CAS: 80789-72-6).

Step 2: Acyl Azide Formation & Rearrangement
This step converts the carboxylic acid to the isocyanate, which is then hydrolyzed to the amine.

Activation: Dissolve 10 mmol of the carboxylic acid in dry Toluene (50 mL). Add 1.1 eq of

Triethylamine (TEA).

Azidation: Add 1.1 eq of Diphenylphosphoryl azide (DPPA) dropwise at 0°C. Stir for 1 hour at

room temperature.

Rearrangement: Heat the reaction mixture to reflux (110°C) for 2 hours. Evolution of

gas indicates the formation of the isocyanate intermediate.
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Hydrolysis: Cool to room temperature. Add 20 mL of 20% HCl (aq) and reflux for 1 hour to

hydrolyze the isocyanate to the amine hydrochloride.

Isolation:

Cool the aqueous layer.

Wash with Ether (to remove non-basic impurities).

Basify the aqueous layer with NaOH (pH > 12).

Extract with Dichloromethane (DCM) (3x).

Dry over

and evaporate to yield the free base oil.

Optional: Precipitate as HCl salt using ethereal HCl for stability.

Visualization: Synthesis Workflow
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Caption: Curtius Rearrangement pathway for high-purity primary amine synthesis.

Toxicology & Safety Considerations
Researchers must treat this scaffold with caution due to its specific structure-toxicity

relationship.

Neurotoxicity (Olney’s Lesions):
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NMDA antagonists (particularly high-affinity ones like MK-801 and PCP) can induce

vacuolization in the posterior cingulate and retrosplenial cortex.

Mitigation: Co-administration of alpha-2 adrenergic agonists (e.g., Clonidine) or GABA-A

modulators has been shown to reduce this risk in rodent models.

Cardiovascular Risk (5-HT2B):

Compounds with a 4-chlorophenyl motif (e.g., Fenfluramine) have a historical association

with 5-HT2B receptor agonism, leading to valvular heart disease.

Requirement: Any drug development utilizing this scaffold must screen for 5-HT2B affinity

early in the lead optimization phase.

Para-Chloroamphetamine (PCA) Neurotoxicity:

The non-cyclic analog, 4-chloroamphetamine (PCA), is a known selective neurotoxin for

serotonergic neurons.

Hypothesis: The cyclopentyl ring may sterically hinder the metabolic activation required for

this specific toxicity, but neurohistological verification (e.g., Silver staining or SERT density

mapping) is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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